BE“GHE Foundational & Exploratory

Check Availability & Pricing

Allyl (3-methylbutoxy)acetate: A Comprehensive
Safety and Technical Review

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Allyl (3-methylbutoxy)acetate

Cat. No.: B1266693

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data sheet (SDS) information for Allyl (3-
methylbutoxy)acetate (CAS No. 67634-00-8). The following sections summarize its
physicochemical properties, toxicological profile, and essential safety protocols, presenting a
comprehensive resource for laboratory and development settings.

Core Safety and Chemical Data

Allyl (3-methylbutoxy)acetate is a colorless liquid with a characteristic strong, fruity odor,
often with a pineapple-like nuance.[1][2] It is primarily used in fragrance compositions for
products such as detergents.[1][2]

Physicochemical Information

The following table outlines the key physical and chemical properties of Allyl (3-
methylbutoxy)acetate.
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Property Value Source(s)
Molecular Formula C10H1803 [3114]
Molecular Weight 186.25 g/mol [31[5]
Appearance Colorless liquid [31[6]
Boiling Point 206-226 °C [11[2]
Density 0.937 - 0.94 g/mL at 25 °C [1][3]

Flash Point 94 °C (201.2 °F) [3]

Vapor Pressure 0.037 mmHg at 25 °C [3]
Refractive Index 1.428 - 1.433 at 20 °C [3]
Solubility Insoluble in water [21[7]

Toxicological Data

Allyl (3-methylbutoxy)acetate presents several health hazards, primarily through inhalation
and ingestion. It is classified as harmful if swallowed and fatal if inhaled.[4][8] The substance is
also very toxic to aquatic life with long-lasting effects.[4][8]
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Hazard Endpoint Classification & Value Source(s)
Category 4: Harmful if

Acute Oral Toxicity swallowed. LD50: 500 mg/kg [81I9][10]
bw (rat)
Category 2: Fatal if inhaled.

Acute Inhalation Toxicity LC50: 0.43 mg/L (4-hour [8][10]

exposure, rat)

Skin Corrosion/Irritation

Category 2: Causes skin

irritation.

[°]

Serious Eye Damage/Irritation

Not classified as an eye

irritant.

[8]

Skin Sensitization

Not classified as a skin

sensitizer.

[8]

Germ Cell Mutagenicity

Not classified as mutagenic.

[8]

Carcinogenicity

Not classified as carcinogenic.

[8]

Reproductive Toxicity

Not classified as a

reproductive toxicant.

[8]

Aquatic Toxicity (Acute)

Category 1: Very toxic to

aquatic life.

[8]

Aquatic Toxicity (Chronic)

Category 1: Very toxic to
aquatic life with long lasting

effects.

[8]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the safety data sheets are
not publicly available. The provided data is typically a summary of results from studies
conducted to meet regulatory requirements, such as those for REACH registration.[8] For
detailed methodologies, direct reference to the cited studies, where available, is recommended.

Safety and Handling
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Proper handling and storage of Allyl (3-methylbutoxy)acetate are crucial to minimize
exposure and ensure a safe working environment.

Personal Protective Equipment (PPE) and Engineering
Controls

A risk-based approach should be taken to determine the necessary personal protective
equipment. The following diagram illustrates the hierarchy of controls, from most to least
effective, for managing exposure to Allyl (3-methylbutoxy)acetate.

Hierarchy of Controls

Substitution

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Respirator, Goggles)

Least Effective Most Effective
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Caption: Hierarchy of controls for managing chemical exposure.

First Aid Procedures

In the event of exposure to Allyl (3-methylbutoxy)acetate, immediate and appropriate first aid
is critical. The following workflow outlines the recommended steps.

Routes of Exposure
\i \4

4 A 4

Inhalation Skin Contact Eye Contact Ingestion
Immediate Actions
\ A \ \ A
Remove to fresh air. Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Rinse mouth.
Keep comfortable for breathing. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.
If skin irritation occurs
IMMEDIATELY call a POISON CENTER or doctor. -

Click to download full resolution via product page
Caption: First aid workflow for Allyl (3-methylbutoxy)acetate exposure.
Handling and Storage Recommendations:
» Ventilation: Use only in well-ventilated areas, employing local and general ventilation.[8]

¢ Hygiene: Wash hands thoroughly after handling.[8][9] Do not eat, drink, or smoke in work
areas.[8][9]
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o Storage: Store in a well-ventilated place and keep the container tightly closed.[4][8] Keep
away from food, drink, and animal feedingstuffs.[8]

e Incompatible Materials: Avoid contact with strong acids, alkalis, or oxidizing agents.[9] The
substance may react exothermically with strong oxidizing acids and generate heat with
caustic solutions.[1][5] It may also generate flammable hydrogen with alkali metals, hydrides,
and other reducing agents.[1][5]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[4][6] Avoid release to the environment and collect any spillage.[4][8]
Contaminated materials should be disposed of at an approved waste disposal plant.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Allyl (3-methylbutoxy)acetate: A Comprehensive Safety
and Technical Review]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266693#allyl-3-methylbutoxy-acetate-safety-data-
sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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